Cas no 83977-02-0 (Cyclohexanone, 2,2-diethoxy-)

• Product name: Cyclohexanone, 2,2-diethoxy-
• CAS No: 83977-02-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 668125
• PubChem ID: 12836217

Cyclohexanone, 2,2-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,2-diethoxy-
• 2,2-diethoxycyclohexan-1-one
• 83977-02-0
• DTXSID10511096

• Inchi： InChI=1S/C10H18O3/c1-3-12-10(13-4-2)8-6-5-7-9(10)11/h3-8H2,1-2H3
• InChI Key： HLMNIITWIKSHIS-UHFFFAOYSA-N
• SMILES： CCOC1(CCCCC1=O)OCC

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų